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Compound of Interest

Compound Name: Isoamyl lactate

Cat. No.: B106790 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of isoamyl lactate, ensuring the safety of laboratory

personnel and the protection of the environment.

Key Properties of Isoamyl Lactate
Understanding the physical and chemical properties of a substance is the first step toward safe

handling and disposal. The following table summarizes the key quantitative data for isoamyl
lactate.

Property Value

Molecular Formula C8H16O3

Molecular Weight 160.21 g/mol [1]

Appearance Colorless to very pale yellow, clear liquid

Boiling Point 202°C[2]

Relative Density 0.96[2]

Flash Point Combustible liquid

GHS Hazard Classification
Does not meet GHS hazard criteria for 98.9% of

reports[1]
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Experimental Protocols for Disposal
While isoamyl lactate is not classified as a hazardous substance in most cases, proper

disposal is still crucial to prevent environmental contamination.[1][3] The following protocols

outline the recommended procedures for its disposal.

General Disposal Considerations:

Consult Local Regulations: Always consult your local, state, and federal regulations before

disposing of any chemical waste.[2]

Recycling: If possible, recycle the isoamyl lactate through a licensed reclaimer.[2]

Incineration: A preferred method of disposal is to burn the substance in a chemical

incinerator equipped with an afterburner and scrubber.[2]

Environmental Precautions: Avoid releasing isoamyl lactate into the environment. Do not

empty into drains or surface water.[3]

Step-by-Step Disposal Procedure for Small Spills:

Ensure Adequate Ventilation: Work in a well-ventilated area.[3]

Wear Personal Protective Equipment (PPE): At a minimum, this should include safety

goggles, gloves, and a lab coat.

Absorb the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to

soak up the spilled liquid.[2]

Collect the Waste: Carefully scoop the absorbed material into a suitable, labeled container

for chemical waste.[2][3]

Clean the Area: Decontaminate the spill area with a suitable solvent, followed by washing

with soap and water.

Dispose of Waste: The container with the absorbed isoamyl lactate should be disposed of

through your institution's chemical waste management program.
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Step-by-Step Disposal Procedure for Bulk Quantities:

Containerize and Label: Ensure the bulk container of isoamyl lactate is securely sealed and

clearly labeled.

Arrange for Professional Disposal: Contact a licensed hazardous waste disposal company to

arrange for pickup and disposal.

Follow Transportation Regulations: Although isoamyl lactate is not subject to transport

regulations for dangerous goods, ensure it is transported in accordance with all applicable

regulations.[3]

Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

isoamyl lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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